Cas no 14395-51-8 (4-bromo-2-methylbenzene-1-thiol)

4-Bromo-2-methylbenzene-1-thiol is a brominated aromatic thiol compound characterized by the presence of a thiol (–SH) functional group and a methyl substituent on the benzene ring. This structure imparts reactivity useful in organic synthesis, particularly in the formation of sulfur-containing derivatives or as a building block for pharmaceuticals and agrochemicals. The bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, while the thiol group allows for further functionalization via thioether formation or metal coordination. Its stability and well-defined reactivity profile make it a valuable intermediate in specialized synthetic applications.

4-bromo-2-methylbenzene-1-thiol structure

14395-51-8 structure

Product Name:4-bromo-2-methylbenzene-1-thiol

CAS No:14395-51-8

MF:C₇H₇BrS

MW:203.099479913712

MDL:MFCD12026194

CID:2907627

PubChem ID:19921798

Update Time:2025-10-12

4-bromo-2-methylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-methylbenzenethiol
- 4-bromo-2-methylbenzene-1-thiol
- C7H7BrS
- 4-bromo-2-methyl-thiophenol
- Benzenethiol, 4-bromo-2-methyl-
- 4-Bromo-o-toluenethiol
- 4-bromo-2-methyl benzenethiol
- PAA39551
- CS-0214904
- EN300-202770
- 14395-51-8
- SCHEMBL4065253
- AT20848
- FDBASSUDFNUONY-UHFFFAOYSA-N
- MDL： MFCD12026194
- Inchi： 1S/C7H7BrS/c1-5-4-6(8)2-3-7(5)9/h2-4,9H,1H3
- InChI Key： FDBASSUDFNUONY-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)S

Computed Properties

Exact Mass: 201.94518 g/mol
Monoisotopic Mass: 201.94518 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 1
Molecular Weight: 203.10

4-bromo-2-methylbenzene-1-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	037981-1g	4-Bromo-2-methylbenzenethiol	14395-51-8		1g	￡352.00	2022-03-01
Fluorochem	037981-5g	4-Bromo-2-methylbenzenethiol	14395-51-8		5g	￡985.00	2022-03-01
eNovation Chemicals LLC	Y1257873-250mg	4-bromo-2-methylbenzene-1-thiol	14395-51-8	97%	250mg	$395	2024-06-06
eNovation Chemicals LLC	Y1257873-1g	4-bromo-2-methylbenzene-1-thiol	14395-51-8	97%	1g	$675	2024-06-06
eNovation Chemicals LLC	Y1257873-5g	4-bromo-2-methylbenzene-1-thiol	14395-51-8	97%	5g	$1765	2024-06-06
eNovation Chemicals LLC	Y1257873-25g	4-bromo-2-methylbenzene-1-thiol	14395-51-8	97%	25g	$5065	2024-06-06
Enamine	EN300-202770-0.05g	4-bromo-2-methylbenzene-1-thiol	14395-51-8	95%	0.05g	$118.0	2023-09-16
Enamine	EN300-202770-0.1g	4-bromo-2-methylbenzene-1-thiol	14395-51-8	95%	0.1g	$176.0	2023-09-16
Enamine	EN300-202770-0.25g	4-bromo-2-methylbenzene-1-thiol	14395-51-8	95%	0.25g	$252.0	2023-09-16
Enamine	EN300-202770-0.5g	4-bromo-2-methylbenzene-1-thiol	14395-51-8	95%	0.5g	$457.0	2023-09-16